Cas no 1052670-04-8 (2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18)
1052670-04-8 structure
Product Name:2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18
CAS No:1052670-04-8
MF:C9H12FN3O4
MW:244.210220336914
CID:2853252
PubChem ID:71587916
Update Time:2024-03-01
2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18 Chemical and Physical Properties
Names and Identifiers
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- Z5NYK64WXC
- (18F)-FAC
- Q27295034
- 2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18
-
- Inchi: 1S/C9H12FN3O4/c10-6-7(15)4(3-14)17-8(6)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6+,7-,8-/m1/s1/i10-1
- InChI Key: NVZFZMCNALTPBY-OEXKADLXSA-N
- SMILES: [18F][C@@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O
Computed Properties
- Exact Mass: 244.083718g/mol
- Monoisotopic Mass: 244.083718g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 108
2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine F-18 Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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